Cas no 1258641-37-0 (5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride)

• Product Name: 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride
• CAS No: 1258641-37-0
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 4582877
• Update Time: 2025-06-13

5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride

• Inchi： 1S/C11H14N2O.ClH/c1-7(12)8-3-4-10-9(5-8)6-11(14)13(10)2;/h3-5,7H,6,12H2,1-2H3;1H
• InChI Key： CSMLKMXPWAUBRN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C(N)C)C=C2)CC1=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride

Introduction to 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride (CAS No. 1258641-37-0)

5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride, identified by its CAS number 1258641-37-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivative class, a structural motif renowned for its broad spectrum of biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The molecular structure of 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride incorporates a central indole ring system, which is flanked by an aminoethyl side chain at the 5-position and a methyl group at the 1-position. The presence of the 2,3-dihydro substitution pattern suggests a reduced form of the indole core, which can influence its electronic properties and reactivity. The hydrochloride salt form further modifies the compound's physicochemical properties, making it more suitable for formulation in pharmaceutical applications.

Recent advancements in drug discovery have highlighted the importance of indole derivatives due to their versatile pharmacological profiles. Studies have demonstrated that modifications at various positions of the indole ring can lead to compounds with enhanced binding affinity to biological targets. The 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride structure presents an intriguing scaffold for further derivatization, potentially leading to novel therapeutic agents.

In particular, the aminoethyl side chain at the 5-position offers opportunities for further functionalization through coupling reactions or modifications that can alter the compound's biological activity. This feature is particularly relevant in the context of drug design, where bioconjugation strategies are increasingly employed to improve drug delivery and targeting specificity. The methyl group at the 1-position contributes to the steric environment of the indole core, influencing interactions with biological macromolecules.

Current research in medicinal chemistry has focused on developing small molecules that modulate key signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Indole derivatives have emerged as promising candidates due to their ability to interact with various enzymes and receptors. The 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride compound has been explored in preclinical studies as a potential modulator of pathways relevant to these conditions.

The synthesis of 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the indole core, followed by functional group transformations such as alkylation and salt formation. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological evaluation of 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may interact with enzymes involved in inflammation pathways, making it a candidate for therapeutic intervention in inflammatory diseases.

The solubility profile of 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride is another critical factor that influences its pharmaceutical applicability. The hydrochloride salt form enhances water solubility compared to the free base form, which is advantageous for formulation into injectable or oral dosage forms. This property is particularly important for ensuring adequate bioavailability and therapeutic efficacy.

Future directions in research on 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride include structural optimization to improve potency and selectivity. Computational modeling techniques such as molecular docking can be employed to identify key interactions between this compound and biological targets. Additionally, pharmacokinetic studies are necessary to assess its absorption, distribution, metabolism, excretion (ADME) properties before advancing into clinical trials.

The development of novel pharmaceutical agents relies heavily on access to high-quality chemical intermediates like 5-(1-aminoethyl)-1-methyl-2,3-dihydro-1H-indol-2-one hydrochloride. Its synthesis and characterization contribute to the growing library of indole derivatives available for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms of action, compounds like this one will remain valuable tools in the quest for effective treatments.